![molecular formula C5H12ClNO3 B2968236 rac-(3R,4s,5S)-piperidine-3,4,5-triol hydrochloride CAS No. 176597-75-4](/img/structure/B2968236.png)
rac-(3R,4s,5S)-piperidine-3,4,5-triol hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Rac-(3R,4s,5S)-piperidine-3,4,5-triol hydrochloride is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a piperidine derivative that has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.
Scientific Research Applications
Divergent Asymmetric Synthesis
A divergent synthesis method for various 3,5-dioxygenated piperidines, which possess interesting pharmacological properties, utilizes chemoenzymatic methods. This approach efficiently produces a mix of the achiral cis- and racemic trans-3,5-piperidine diol from N-benzylglycinate. Subsequent transformations yield cis-piperidine diol and cis-(3R,5S)-hydroxy acetate among other products, showcasing the compound's utility in creating stereochemically complex structures (Olofsson et al., 2006).
Renin Inhibition for Hypertension
Substituted piperidines, including rac-(3R,4s,5S)-piperidine-3,4,5-triol hydrochloride derivatives, have been identified as potent direct renin inhibitors. These compounds were optimized for improved pharmacokinetic properties, resulting in analogues that exhibit high in vitro potency against human renin, excellent selectivity, and effective blood pressure lowering effects in animal models. This research demonstrates the potential therapeutic application of these compounds in treating hypertension (Ehara et al., 2014).
Muscarinic Receptor Studies
Research on this compound has also extended into the study of muscarinic receptors. Through the synthesis and pharmacological characterization of chiral and achiral enantiopure derivatives, insights into C/Si/Ge bioisosterism have been gained. These studies shed light on the compound's interactions with human muscarinic M1, M2, M3, M4, and M5 receptors, revealing its potential as a competitive antagonist in receptor binding and pharmacological experiments (Tacke et al., 2001).
Novel SERMs Development
This compound and its derivatives have been explored in the development of selective estrogen receptor modulators (SERMs). These compounds have shown to possess estrogen agonist-like actions on bone tissues and serum lipids while displaying estrogen antagonist properties in breast and uterus tissues. Such dual activity suggests the utility of these compounds in the treatment of conditions like osteoporosis and breast cancer, highlighting their significant therapeutic potential (Palkowitz et al., 1997).
Properties
IUPAC Name |
(3S,5R)-piperidine-3,4,5-triol;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO3.ClH/c7-3-1-6-2-4(8)5(3)9;/h3-9H,1-2H2;1H/t3-,4+,5?; |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUNAKFXBBOTQAO-FLGDEJNQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(C(CN1)O)O)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H](C([C@H](CN1)O)O)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.61 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
176597-75-4 |
Source
|
Record name | rac-(3R,4s,5S)-piperidine-3,4,5-triol hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.